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Compound of Interest

Compound Name: Dextrose monohydrate

Cat. No.: B7885005 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This document provides immediate, essential safety and logistical

information for handling Dextrose monohydrate, including personal protective equipment

(PPE) guidelines, operational plans for handling and storage, and procedures for spills and

disposal.

Dextrose monohydrate is generally considered a non-hazardous substance.[1] However, it

can cause mild irritation to the eyes and respiratory tract, primarily as a result of dust inhalation.

[2] Therefore, adherence to proper safety protocols is crucial to minimize any potential risks.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Dextrose monohydrate. While the substance has low toxicity, these precautions are designed

to prevent irritation and ensure safe handling practices.
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Protection Type Equipment Purpose Standard

Eye Protection

Safety glasses with

side shields or

goggles

To prevent eye

contact with dust

particles that may

cause mechanical

irritation.[3][4]

NIOSH (US) or EN

166 (EU) approved[1]

Hand Protection

Standard laboratory

gloves (e.g., nitrile,

latex)

To prevent skin

contact, although skin

irritation is not

expected.[1]

Follow good

laboratory practices

for glove removal and

disposal.[1]

Body Protection
Lab coat or long-

sleeved clothing

To minimize skin

exposure to dust.[3][5]
N/A

Respiratory Protection
Dust mask (e.g., N95

or P1)

Recommended when

dust generation is

likely or ventilation is

inadequate to prevent

respiratory tract

irritation.[1][3]

NIOSH (US) or CEN

(EU) approved[1]

Operational and Disposal Plans
Handling and Storage:

Ventilation: Ensure adequate ventilation in areas where Dextrose monohydrate is handled

to minimize dust accumulation.[3]

Storage: Store in a cool, dry, and well-ventilated area in tightly closed containers.[4]

Hygiene: Practice good industrial hygiene, including washing hands before breaks and after

handling the product.[6] Avoid eating, drinking, or smoking in handling areas.[7]

Spill Response:

In the event of a spill, the primary objectives are to contain the material, prevent dust dispersal,

and clean the area safely. The following workflow outlines the recommended procedure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.spectrumchemical.com/media/sds/D1018_AGHS.pdf
https://employees.delta.edu/facilities/_safety-data-sheets/_archive/dextrose-j-t-baker.pdf
https://www.cdhfinechemical.com/images/product/msds/193_1808834561_DextroseMonohydrate-CASNO-14431-43-7-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/193_1808834561_DextroseMonohydrate-CASNO-14431-43-7-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/193_1808834561_DextroseMonohydrate-CASNO-14431-43-7-MSDS.pdf
https://www.spectrumchemical.com/media/sds/D1018_AGHS.pdf
https://nuvestchem.com/wp-content/uploads/2024/07/MATERIAL-SAFETY-DATA-SHEET-DEXTROSE-MONOHYDRATE-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/193_1808834561_DextroseMonohydrate-CASNO-14431-43-7-MSDS.pdf
https://www.spectrumchemical.com/media/sds/D1018_AGHS.pdf
https://www.cdhfinechemical.com/images/product/msds/193_1808834561_DextroseMonohydrate-CASNO-14431-43-7-MSDS.pdf
https://www.benchchem.com/product/b7885005?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/D1018_AGHS.pdf
https://employees.delta.edu/facilities/_safety-data-sheets/_archive/dextrose-j-t-baker.pdf
https://www.edvotek.com/site/pdf/Dextrose.pdf
https://sdfine.com/media/catalog/product/attachment/20812MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7885005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Containment & Cleanup
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Wipe the spill area with a damp cloth

Dispose of contaminated materials
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Dextrose Monohydrate Spill Response Workflow
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Disposal:

Dextrose monohydrate is not considered hazardous waste. However, disposal should be

conducted in accordance with all applicable federal, state, and local regulations.[7]

Unused Product: Dispose of as an unused product in a suitable, closed container.[1]

Contaminated Materials: Any materials used for cleanup (e.g., paper towels, gloves) should

be placed in a sealed bag or container for disposal.[7]

Consult Local Authorities: It is advisable to consult with local environmental authorities for

specific disposal requirements in your region.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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